![molecular formula C19H20N2O2S2 B2993344 2-(4-(Azepan-1-ylsulfonyl)phenyl)benzo[d]thiazole CAS No. 612525-00-5](/img/structure/B2993344.png)
2-(4-(Azepan-1-ylsulfonyl)phenyl)benzo[d]thiazole
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Overview
Description
“2-(4-(Azepan-1-ylsulfonyl)phenyl)benzo[d]thiazole” is a chemical compound with the molecular formula C19H20N2O2S2 and a molecular weight of 372.5 . It is a derivative of benzothiazole .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino) ethylamino] benzamides derivatives were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid .Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzothiazole ring attached to a phenyl ring which is further connected to an azepan ring via a sulfonyl group .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, benzothiazole derivatives are known to participate in various chemical reactions .Physical And Chemical Properties Analysis
The boiling point of “this compound” is predicted to be 547.8±60.0 °C . Its density is predicted to be 1.308±0.06 g/cm3 .Scientific Research Applications
Synthesis and Metal Complexation
One area of research involves the synthesis of azo compounds and their metal complexation. For instance, a study detailed the synthesis of azo compounds and their Cu(II) and Ni(II) complexes, characterized by various spectroscopic techniques. These complexes, which possess a square-planar geometry, highlight the versatility of azo derivatives in forming metal complexes with potential applications in catalysis and material science (Çetişli et al., 2002).
Antimicrobial Activities
Another significant application is in the development of antimicrobial agents. Research on azo-1,3,4-thiadiazole derivatives synthesized under ultrasonic irradiation showed notable antimicrobial activities. These compounds were tested against a range of microbial strains, demonstrating the potential of benzo[d]thiazole derivatives in contributing to new antimicrobial treatments (Shneshil et al., 2018).
Material Science and Dyeing
In material science, azo dyes derived from thiazole dimers exhibit strong electron-donating properties, with applications in dyeing and UV protection of fabrics. These compounds show remarkable solvatochromism and could be used to enhance the functional properties of materials, such as improving UV resistance and adding antimicrobial properties to textiles (Mohamed et al., 2020).
Mechanism of Action
Target of Action
Thiazole derivatives, which this compound is a part of, have been found to interact with a wide range of biological targets, including enzymes, receptors, and proteins involved in various cellular processes .
Mode of Action
Thiazole derivatives are known to interact with their targets through various mechanisms, such as inhibition, activation, or modulation . The specific mode of action would depend on the nature of the target and the structural features of the compound.
Biochemical Pathways
Thiazole derivatives have been found to impact a wide range of biochemical pathways, including those involved in inflammation, oxidative stress, cell proliferation, and apoptosis .
Pharmacokinetics
Thiazole derivatives are generally known for their good bioavailability and favorable pharmacokinetic profiles .
Result of Action
Thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of thiazole derivatives .
properties
IUPAC Name |
2-[4-(azepan-1-ylsulfonyl)phenyl]-1,3-benzothiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O2S2/c22-25(23,21-13-5-1-2-6-14-21)16-11-9-15(10-12-16)19-20-17-7-3-4-8-18(17)24-19/h3-4,7-12H,1-2,5-6,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXGJWQSTWLYCCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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